Nicotinamide nucleotides

Nicotinamide Nucleotides (NAMNs) are essential compounds in biochemical processes, playing a crucial role as precursors for the synthesis of nicotinamide adenine dinucleotide (NAD+). These molecules are vital in cellular metabolism and energy production. Specifically, NAMNs function as coenzymes that facilitate redox reactions, enabling cells to manage the transfer of electrons during various metabolic pathways. This makes them indispensable in maintaining cellular health, supporting DNA repair mechanisms, and influencing gene expression. Additionally, they contribute to the maintenance of healthy skin, enhancing antioxidant defenses, and potentially promoting longevity by supporting the activity of sirtuins, a family of proteins involved in aging processes.